Cas no 2509154-07-6 (1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• CAS No: 2509154-07-6
• MF: C₁₈H₁₆BrNO₄
• MW: 390.227944374084
• CID: 5657826
• PubChem ID: 154803660
• Update Time: 2025-11-01

1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(benzyloxy)carbonyl]-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid
• EN300-27730267
• 2509154-07-6
• 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

• Inchi： 1S/C18H16BrNO4/c19-14-7-9-15-13(10-14)6-8-16(17(21)22)20(15)18(23)24-11-12-4-2-1-3-5-12/h1-5,7,9-10,16H,6,8,11H2,(H,21,22)
• InChI Key： MYPJUKYNPMIGAF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCC(C(=O)O)N2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 389.02627g/mol
• Monoisotopic Mass: 389.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid

Recent Advances in the Study of 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS: 2509154-07-6)

The compound 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS: 2509154-07-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique tetrahydroquinoline scaffold and functional groups, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting specific enzymes and receptors involved in various diseases.

One of the key areas of research has been the optimization of synthetic routes for 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the accessibility of the compound for further research but also opens up possibilities for the development of analogs with enhanced pharmacological properties.

In terms of biological activity, recent in vitro studies have revealed that 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid exhibits potent inhibitory effects against certain kinases implicated in cancer progression. Specifically, it has shown selective inhibition of the PI3K/AKT/mTOR pathway, which is often dysregulated in various malignancies. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

Furthermore, structural-activity relationship (SAR) studies have been conducted to explore modifications of the tetrahydroquinoline core and the benzyloxycarbonyl group. Researchers have identified that the bromo substituent at the 6-position plays a critical role in binding affinity, while the carboxylic acid moiety contributes to solubility and bioavailability. These insights are guiding the design of next-generation derivatives with improved efficacy and pharmacokinetic profiles.

Another significant development is the application of 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid in proteolysis-targeting chimeras (PROTACs). A 2024 study highlighted its use as a warhead in PROTAC molecules designed to degrade oncogenic proteins. This innovative approach leverages the compound's ability to bind specific targets while facilitating their ubiquitination and subsequent degradation, offering a new therapeutic strategy for difficult-to-treat cancers.

In conclusion, 1-(benzyloxy)carbonyl-6-bromo-1,2,3,4-tetrahydroquinoline-2-carboxylic acid (CAS: 2509154-07-6) represents a versatile and promising scaffold in medicinal chemistry. Recent advances in its synthesis, biological evaluation, and therapeutic applications underscore its potential as a valuable tool in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.